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Compound of Interest

Compound Name: Vocol

Cat. No.: B1580943 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals experiencing issues

with a contaminated VOCOL® Gas Chromatography (GC) column. The following information

offers detailed protocols and guidance to help restore column performance.

Frequently Asked Questions (FAQs)
Q1: What are the common signs of a contaminated VOCOL® GC column?

A1: A contaminated VOCOL® GC column can manifest in several ways during analysis.

Common indicators include:

Peak Tailing: Symmetrical peaks become asymmetrical with a "tail."

Peak Broadening: Peaks become wider, leading to decreased resolution.

Split Peaks: A single peak splits into two or more smaller peaks.

Ghost Peaks: Peaks appear in the chromatogram at unexpected retention times, often from

previous injections.

Baseline Noise or Drift: An unstable or rising baseline can indicate the elution of

contaminants.
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Shifting Retention Times: The time it takes for a compound to elute from the column changes

inconsistently.

Loss of Sensitivity: A decrease in the peak height or area for the same concentration of an

analyte.

Q2: What are the typical contaminants for a VOCOL® column?

A2: Given that VOCOL® columns are of intermediate polarity and are often used for the

analysis of volatile organic compounds (VOCs), they can be susceptible to contamination from

various sources:

Non-volatile or semi-volatile residues from the sample matrix.

High-molecular-weight compounds that do not elute during a standard run.

Septum bleed from the injection port.

Contaminants from carrier gas or gas lines.

Residues from previous injections, especially if the column was not properly conditioned

between runs.

Q3: What are the primary methods for regenerating a contaminated VOCOL® column?

A3: There are three main techniques to regenerate a contaminated VOCOL® column:

Trimming the Column: This involves physically removing a small portion from the inlet of the

column where most contaminants accumulate.

Baking Out the Column: This process involves heating the column to a high temperature to

volatilize and remove semi-volatile contaminants.

Solvent Rinsing: This is a more thorough cleaning method where the column is flushed with

a series of solvents of different polarities to remove a wider range of contaminants. This is

only suitable for bonded and cross-linked phases like the VOCOL® column.[1]
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Troubleshooting Guide
If you are experiencing issues with your VOCOL® GC column, follow this troubleshooting

workflow to identify the problem and apply the appropriate regeneration technique.
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Troubleshooting Workflow for a Contaminated VOCOL® GC Column

Start: Chromatographic Problem Identified
(e.g., peak tailing, ghost peaks)

Step 1: Verify Column Installation
- Correct insertion depth?

- No leaks?

Step 2: Trim the Column
- Remove 15-30 cm from the inlet.

Installation is correct

Step 5: Evaluate Performance
- Inject a standard.

- Is performance restored?

Step 3: Bake Out the Column
- Condition at high temperature.

Step 4: Solvent Rinse
- Flush with a series of solvents.

If baking is insufficient

No

End: Problem Resolved

Yes

End: Consider Column Replacement

No, after all steps

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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